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Compound of Interest

Compound Name: 2-Amino-4-cyanopyridine

Cat. No.: B024417 Get Quote

Technical Support Center: 2-Amino-4-cyanopyridine
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and storage of 2-Amino-4-cyanopyridine (CAS No: 42182-

27-4).

Frequently Asked Questions (FAQs)
Q1: What is 2-Amino-4-cyanopyridine and what are its primary applications?

2-Amino-4-cyanopyridine is a chemical intermediate widely used in the fine chemical industry,

particularly in the fields of medicine and pesticides.[1] It serves as a key component in the

synthesis of various pharmaceutical compounds, including mGluR2 antagonists for the

treatment of central nervous system diseases.[1][2]

Q2: What are the main hazards associated with 2-Amino-4-cyanopyridine?

This compound is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[3][4]

It also causes serious eye irritation and skin irritation.[4][5] In case of fire, it may generate

irritating and toxic gases such as carbon oxides, nitrogen oxides, and hydrogen cyanide.[4]

Q3: What personal protective equipment (PPE) should I wear when handling this chemical?

To ensure personal safety, the following PPE is mandatory:
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Eye Protection: Chemical safety glasses or goggles.[4][5]

Hand Protection: Wear appropriate protective gloves.[5]

Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[4][5] A

safety shower and eye bath should be readily available.[4][6]

Respiratory Protection: In case of insufficient ventilation or high concentrations, use an

approved respirator.[4][5]

Q4: What should I do in case of accidental exposure?

Immediate action is crucial. Follow these first aid measures:

After Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[4]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.[4][6]

Remove all contaminated clothing. Seek medical aid.[4]

After Eye Contact: Rinse the eyes cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do.[4] Continue rinsing and seek immediate medical

attention.[4][7]

After Ingestion: Do NOT induce vomiting. Wash the mouth out with water and call a

physician or poison control center immediately.[4][7]

Q5: How should I properly store 2-Amino-4-cyanopyridine?

Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[4][6][7]

It is moisture-sensitive and should be stored under an inert gas.[4][6] Keep it away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[4][8]
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Issue Encountered Possible Cause Recommended Action

Material has changed color

(darkened)

Exposure to air, light, or

moisture.

This may indicate degradation.

It is recommended to use a

fresh batch for experiments

where purity is critical. Ensure

storage containers are sealed

tightly and stored under an

inert atmosphere.

Inconsistent experimental

results

Impurity of the compound or

improper handling.

Verify the purity of the 2-

Amino-4-cyanopyridine using

appropriate analytical methods

(e.g., GC, Melting Point).[2]

Review handling procedures to

ensure they align with the

safety data sheet

recommendations.

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

The solubility of 2-Amino-4-

cyanopyridine has not been

fully characterized in all

solvents. Small-scale solubility

tests are recommended to find

a suitable solvent for your

specific application.

Quantitative Data Summary
Physical and Chemical Properties

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.thermofisher.com/order/catalog/product/L19841.14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₆H₅N₃

Molecular Weight 119.12 g/mol [3]

Appearance
Crystalline powder, Cream to yellow to brown[2]

[4]

Melting Point 146.0 - 156.0 °C[2]

Boiling Point 148 - 152 °C[4]

Hazard Identification and Classification

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral,

Dermal, Inhalation)
Danger

H301, H311, H331:

Toxic if swallowed, in

contact with skin, or if

inhaled.[3][4]

Eye Irritation Warning
H319: Causes serious

eye irritation.[4][5]

Skin Irritation Warning
H315: Causes skin

irritation.[5]

Specific Target Organ

Toxicity (Single

Exposure)

Warning
H335: May cause

respiratory irritation.[5]

Experimental Protocols
Synthesis of 2-Amino-4-cyanopyridine

Two common methods for the synthesis of 2-Amino-4-cyanopyridine are outlined below.[1]

Method 1: Reduction of 2-nitro-4-cyanopyridine
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Preparation: In a 250 mL four-necked reaction flask, add reduced iron powder (8.54 g, 0.15

mol), acetic acid (1.1 mL, 0.02 mol), and 100 mL of water.

Reaction Initiation: Heat the mixture under reflux for 15 minutes. Then, cool the mixture to

85°C.

Addition: Slowly add 2-nitro-4-cyanopyridine (10.9 g, 0.06 mol) to the flask. Note that the

reaction is exothermic.

Reflux: After the addition is complete, heat the mixture under reflux for 1 hour to ensure the

reaction is complete.

Work-up: Cool the reaction mixture to room temperature and filter it. Wash the residue with

water and combine the filtrates.

Stabilization & Isolation: Add 0.2 g of an antioxidant to the filtrate to prevent product

oxidation. Evaporate the solution under rotation to obtain a white powder of 2-Amino-4-
cyanopyridine.[1]

Method 2: Amination of 2-chloro-4-cyanopyridine

Reaction Setup: In a 500 mL round-bottom flask, combine 2-chloro-4-cyanopyridine with

ammonia in the presence of anhydrous ethanol.

Reaction: Stir the reaction mixture at 60°C for 24 hours. The mixture will gradually turn

orange-yellow.

Ammonia Removal: Reduce the pressure and use a rotary evaporator at approximately 35°C

to remove excess ammonia.

Precipitation: Add anhydrous ethanol and cool the mixture to -18°C to precipitate solid

ammonium chloride.

Filtration: Filter the mixture and wash the solid with anhydrous ethanol three times. Collect

the filtrate.
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Isolation: Use a rotary evaporator at 40°C to remove the anhydrous ethanol from the filtrate,

yielding 2-Amino-4-cyanopyridine hydrochloride.

Neutralization: Dissolve the hydrochloride salt in deionized water and adjust the pH to

approximately 11 with solid sodium hydroxide.

Extraction: Extract the aqueous solution with isopropanol three times. Collect the upper

organic layer.

Final Product: Recover the 2-Amino-4-cyanopyridine by rotary evaporation of the

isopropanol at 40°C.[1]

Visual Workflow
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Safe Handling and Storage Workflow for 2-Amino-4-cyanopyridine

Preparation

Handling

Storage

Emergency Procedures

Conduct Risk
Assessment

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Handle with Care
Avoid Dust Formation

Avoid Contact:
Skin, Eyes, Inhalation

Spill: Evacuate, Ventilate,
and Contain

Do Not Eat, Drink, or Smoke Exposure: Follow First
Aid Procedures Immediately

Store in Cool, Dry,
Well-Ventilated Area

Keep Container
Tightly Closed

Store Under Inert Gas
(Moisture Sensitive)

Separate from Incompatible
Materials (e.g., Strong Oxidizers)

Fire: Use CO2, Dry Powder,
or Water Jet

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of 2-Amino-4-cyanopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. 2-Amino-4-cyanopyridine, 97% 25 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

3. 2-アミノ-4-シアノピリジン AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

4. georganics.sk [georganics.sk]

5. biochemopharma.fr [biochemopharma.fr]

6. tcichemicals.com [tcichemicals.com]

7. fishersci.com [fishersci.com]

8. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. [safe handling and storage procedures for 2-Amino-4-
cyanopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024417#safe-handling-and-storage-procedures-for-2-
amino-4-cyanopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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